5-Bromonaphthalene-1-carbonitrile
Overview
Description
5-Bromonaphthalene-1-carbonitrile is a chemical compound with the molecular formula C11H6BrN and a molecular weight of 232.08 g/mol . It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of this compound and similar compounds often involves copper-catalysed halide-ion ring opening of a triazine . Additionally, palladium-catalysed cyanation of the bromide has been used to synthesize naphthalene-1,8-dicarbonitrile .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H6BrN/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-6H . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, the compound’s synthesis involves reactions such as copper-catalysed halide-ion ring opening and palladium-catalysed cyanation .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 146-148 degrees Celsius .Scientific Research Applications
Synthesis and Crystallography
5-Bromonaphthalene-1-carbonitrile is involved in the synthesis and structural characterization of halonaphthalene derivatives. A study describes the three-step synthesis of 8-halonaphthalene-1-carbonitriles, utilizing 8-bromonaphthalene-1-carbonitrile for the palladium-catalyzed cyanation of aryl bromide to synthesize naphthalene-1,8-dicarbonitrile. The crystal structures of these compounds exhibit isomorphous orthorhombic and monoclinic symmetries, with noted disorder in the halogen atoms and nitrile groups, without intermolecular interactions between these groups (Noland, Srinivasarao, & Britton, 2011).
Chemical Properties and Reactions
Another research focus involves the exploration of the chemical reactivity and properties of derivatives of this compound. For instance, studies have examined the nucleophilic substitution reactions between aryl-BF3K salts and lithiated bromonaphthalene derivatives, leading to the synthesis of quadruply annulated borepins. These borepins are stable, highly soluble, undergo reversible one-electron reduction, and display photoluminescence in the blue-green spectrum (Schickedanz, Radtke, Bolte, Lerner, & Wagner, 2017).
Synthesis of Novel Compounds
Further research includes the development of novel compounds using this compound as a precursor. For example, the solvatochromic behavior of D-π-A bithiophene carbonitrile derivatives has been investigated, highlighting the impact of specific hydrogen bonding and dipolar interactions on their photophysical properties. These findings are essential for applications in materials science, particularly in designing materials with specific optical properties (Dappour, Taha, Ismail, & Abdel-Shafi, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromonaphthalene-1-carbonitrile is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary target of this compound is the palladium catalyst used in this reaction .
Mode of Action
In the Suzuki–Miyaura coupling reaction, this compound interacts with the palladium catalyst through a process called transmetalation . In this process, the bromine atom in this compound is replaced by an organoboron reagent, facilitated by the palladium catalyst . This results in the formation of a new carbon–carbon bond .
Biochemical Pathways
The products of this reaction can be used to synthesize various organic compounds, including pharmaceuticals and polymers .
Pharmacokinetics
The products of the suzuki–miyaura coupling reaction may have various adme (absorption, distribution, metabolism, and excretion) properties depending on their chemical structure .
Result of Action
The primary result of the action of this compound is the formation of a new carbon–carbon bond through the Suzuki–Miyaura coupling reaction . This allows for the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
5-bromonaphthalene-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrN/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSZJIUYVNILRNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CC=C(C2=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90562723 |
Source
|
| Record name | 5-Bromonaphthalene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90562723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
129278-20-2 |
Source
|
| Record name | 5-Bromonaphthalene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90562723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromonaphthalene-1-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Chloro-5-(phenylsulfonyl)tricyclo[2.2.1.02,6]heptane](/img/structure/B189713.png)
